4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1-one
• InChI: InChI=1S/C23H15FN4O3/c1-30-17-11-9-16(10-12-17)28-23(29)19-8-3-2-7-18(19)20(26-28)22-25-21(27-31-22)14-5-4-6-15(24)13-14/h2-13H,1H3
• InChI Key: MHEMWEIHKHDFQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=CC=C5)F
• Molecular Formula: C23H15FN4O3
• Molecular Weight: 414.4 g/mol

Description

1,2,4-Oxadiazole derivatives are a class of organic compounds that contain a five-membered heterocyclic ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. They have been shown to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, analgesic, diabetic, immunosuppressive, α,β 3 -receptor antagonist, antimicrobial, anti-helminthic, histamine-H3 and antiparasitic properties.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives often involves cyclization reactions. For example, one study reported the synthesis of 1,2,4-oxadiazole linked 5-fluorouracil derivatives. The structures of the synthesized compounds were confirmed by 1 HNMR, 13 CNMR and Mass spectral analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazole derivatives can be confirmed using techniques such as 1 HNMR, 13 CNMR and Mass spectral analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-oxadiazole derivatives often involve cyclization reactions.

Mechanism of Action

Target of Action

1,2,4-oxadiazole derivatives have been found to exhibit a broad spectrum of biological activities . They have shown moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity to Rhizoctonia solani .

Mode of Action

It’s worth noting that certain compounds in the 1,2,4-oxadiazole class have shown strong antibacterial effects onXanthomonas oryzae pv. oryzae (Xoo) . This suggests that the compound may interact with bacterial cells to inhibit their growth or reproduction.

Biochemical Pathways

Given the antibacterial and antifungal activities of similar 1,2,4-oxadiazole derivatives , it can be inferred that the compound may interfere with essential biochemical pathways in these organisms, leading to their inhibition or death.

Result of Action

Based on the observed antibacterial and antifungal activities of similar 1,2,4-oxadiazole derivatives , it can be inferred that the compound may lead to the death of bacterial and fungal cells, thereby exerting its therapeutic effects.

Future Directions

The future directions for research on 1,2,4-oxadiazole derivatives could involve further exploration of their biological activities and potential applications in medicine. For example, future research could focus on developing new 1,2,4-oxadiazole derivatives with improved anti-cancer activity.